3-Azaniumyl-3-(3-ethoxyphenyl)propanoate
Description
3-Azaniumyl-3-(3-ethoxyphenyl)propanoate is a zwitterionic compound featuring a propanoate backbone substituted with an ammonium group and a 3-ethoxyphenyl moiety at the 3-position. The ethoxy group (–OCH₂CH₃) on the phenyl ring contributes to its electronic and steric properties, distinguishing it from other phenyl-substituted analogs.
Properties
IUPAC Name |
3-azaniumyl-3-(3-ethoxyphenyl)propanoate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15NO3/c1-2-15-9-5-3-4-8(6-9)10(12)7-11(13)14/h3-6,10H,2,7,12H2,1H3,(H,13,14) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FQVYSLNULCOBJV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC(=C1)C(CC(=O)[O-])[NH3+] |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
209.24 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
Key Observations :
- This difference may influence solubility, reactivity, and biological interactions.
- Molecular Weight : The ethoxy-substituted compound is heavier than its 4-chloro and phenyl counterparts, which could affect pharmacokinetic properties like membrane permeability.
- Zwitterionic Behavior: Unlike 3-azanyl-3-phenyl-propanoic acid , both azaniumyl derivatives exist as zwitterions, enhancing water solubility under physiological conditions.
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